Cas no 2228503-96-4 (methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228503-96-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6415525
• PubChem ID: 165696760
• Update Time: 2025-06-13

methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate
• EN300-1740130
• 2228503-96-4

• Inchi： 1S/C9H15N3O2/c1-9(2,10)6-5-12(3)11-7(6)8(13)14-4/h5H,10H2,1-4H3
• InChI Key： NPRUECXHFLXBHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(C)N=1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate

Methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228503-96-4): A Comprehensive Overview

Methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate (CAS No. 2228503-96-4) is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of both aminopropan-2-yl and pyrazole moieties in its molecular structure suggests a versatile chemical profile that could be exploited for various therapeutic purposes.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The substitution pattern in this compound, particularly the 4-(2-aminopropan-2-yl) group, introduces additional functional diversity, making it a promising candidate for further investigation. The carboxylate ester group at the 3-position further enhances its potential utility in synthetic chemistry, allowing for modifications that could tailor its biological activity.

In recent years, there has been a surge in research focused on identifying novel scaffolds for therapeutic intervention. Compounds featuring the pyrazole moiety have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in Methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate positions it as a candidate for exploration in these areas. Specifically, the aminopropan-2-yl substituent may facilitate interactions with biological targets through hydrogen bonding or other non-covalent interactions, enhancing its pharmacological potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These approaches not only improve the synthetic route but also allow for the introduction of additional modifications at strategic positions within the molecule.

The pharmacological evaluation of Methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate has been the focus of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of key enzymes involved in inflammatory pathways. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators.

In addition to its anti-inflammatory potential, Methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate has shown promise in other therapeutic contexts. For instance, its structural features make it a suitable candidate for further development into an antimicrobial agent. The presence of both nitrogen and oxygen heteroatoms in its structure enhances its ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways.

The compound's potential as an anticancer agent is also under investigation. The ability of the pyrazole core to modulate kinase activity has been well-documented, and Methyl 4-(2-aminopropan-2-yl)-1-methyl-1H-pyrazole-3-carboxylate, with its unique substitution pattern, may offer novel mechanisms of action against cancer cells. Early studies have indicated that it can induce apoptosis in certain cancer cell lines by interfering with critical signaling pathways involved in cell survival and proliferation.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy profile. Methyl 4-(2-aminopropan-2y]l)-1-methyl-1H-pyrazole]e-3-carbonyl]te (CAS No.) has undergone various preclinical studies to evaluate its toxicity and pharmacokinetic properties. These studies are crucial for determining the appropriate dosage and administration routes for future clinical trials.

The biocompatibility and solubility profile of Methyl 4-(2-aminopropan-2y]l)-1-methyl-1H-pyrazole]e-3-carbonyl) are also important considerations during drug development. Its solubility characteristics influence how it is absorbed, distributed, metabolized, and excreted by the body (ADME). Optimizing these properties can enhance the compound's bioavailability and therapeutic efficacy.

The future prospects for Methyl 4-() are promising, with ongoing research aimed at further elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. Additionally, advancements in computational chemistry and artificial intelligence may accelerate the discovery of new derivatives with improved properties.

In conclusion, Methyl 4-() represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its investigation across various disease areas underscores its versatility and importance as a research tool. As our understanding of biological systems continues to grow, compounds like this will play an increasingly critical role in developing next-generation therapeutics.